Cas no 1111013-89-8 (6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline)

• Product Name: 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline
• CAS No: 1111013-89-8
• MF: C₂₂H₂₁FN₂O₄S
• MW: 428.476547956467
• CID: 5388106
• Update Time: 2025-10-24

6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline Chemical and Physical Properties

Names and Identifiers

• Methanone, [6-fluoro-4-[(3-methoxyphenyl)sulfonyl]-3-quinolinyl]-1-piperidinyl-
• 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline

• Inchi： 1S/C22H21FN2O4S/c1-29-16-6-5-7-17(13-16)30(27,28)21-18-12-15(23)8-9-20(18)24-14-19(21)22(26)25-10-3-2-4-11-25/h5-9,12-14H,2-4,10-11H2,1H3
• InChI Key： HFYCTFVAZHJMPI-UHFFFAOYSA-N
• SMILES： C(C1=C(S(C2=CC=CC(OC)=C2)(=O)=O)C2C(N=C1)=CC=C(F)C=2)(N1CCCCC1)=O

Additional information on 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline

Exploring the Potential of 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline (CAS No. 1111013-89-8) in Modern Research

In the rapidly evolving field of medicinal chemistry, 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline (CAS No. 1111013-89-8) has emerged as a compound of significant interest. This quinoline derivative is characterized by its unique structural features, including a fluoro substitution, a methoxybenzenesulfonyl group, and a piperidine-1-carbonyl moiety. Researchers are increasingly focusing on its potential applications, particularly in the development of novel therapeutic agents.

The compound's molecular structure is a key factor driving its exploration. The presence of a quinoline core provides a robust framework for interactions with biological targets, while the fluoro substitution enhances its metabolic stability. The methoxybenzenesulfonyl group contributes to its solubility and binding affinity, making it a versatile candidate for further study. These attributes align with current trends in drug discovery, where small molecule inhibitors and targeted therapies are highly sought after.

Recent advancements in computational chemistry and high-throughput screening have accelerated the investigation of 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline. Scientists are leveraging AI-driven drug design platforms to predict its interactions with various enzymes and receptors. This approach is particularly relevant given the growing demand for precision medicine and personalized treatment options. The compound's potential to modulate specific pathways has sparked interest in its use for addressing unmet medical needs.

Another area of exploration is the compound's synthetic accessibility. The piperidine-1-carbonyl moiety, in particular, offers opportunities for structural modifications, enabling researchers to fine-tune its properties. This flexibility is crucial in the context of structure-activity relationship (SAR) studies, which are central to optimizing drug candidates. As the pharmaceutical industry shifts toward fragment-based drug discovery, compounds like 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline are gaining traction due to their modular design.

Beyond its therapeutic potential, the compound has also piqued interest in material science. Its aromatic system and electron-withdrawing groups make it a candidate for developing advanced organic semiconductors or fluorescent probes. This interdisciplinary appeal underscores the versatility of quinoline-based compounds in addressing challenges across multiple scientific domains.

In conclusion, 6-fluoro-4-(3-methoxybenzenesulfonyl)-3-(piperidine-1-carbonyl)quinoline (CAS No. 1111013-89-8) represents a promising avenue for research. Its unique chemical properties, combined with the growing emphasis on targeted drug development and multidisciplinary applications, position it as a compound worth watching. As scientific tools and methodologies continue to advance, the full scope of its potential is likely to unfold, offering exciting opportunities for innovation.